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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

This guide provides a comprehensive performance comparison of Pigment Violet 2 against a
key alternative, Pigment Violet 23, across various polymer systems, including Polyvinyl
Chloride (PVC), Polyethylene (PE), and Polypropylene (PP). The information is curated for
researchers, scientists, and drug development professionals to facilitate informed decisions in
material selection. All quantitative data is summarized in structured tables, and detailed
experimental methodologies for key performance indicators are provided.

Overview of Pigment Violet 2 and Alternatives

Pigment Violet 2, a Rhodamine B lake pigment, is known for its bright, reddish-violet shade
and good color strength.[1] However, its performance, particularly in terms of heat and light
stability, can be a limiting factor in certain polymer processing applications.

A primary alternative is Pigment Violet 23, a dioxazine violet, which is recognized for its
exceptional high tinting strength, and excellent light and weather fastness.[2][3][4][5][6] This
guide will delve into a direct comparison of these two pigments.

Quantitative Performance Data

The following tables summarize the key performance indicators of Pigment Violet 2 and
Pigment Violet 23 in different polymer systems based on available technical data. It is
important to note that test conditions may vary between different data sources, and this should
be taken into consideration when making direct comparisons.
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Table 1: General and Thermal Properties

Property Pigment Violet 2 Pigment Violet 23 Test Method
Chemical Class Rhodamine Lake Dioxazine -

C.l. Name Pigment Violet 2 Pigment Violet 23 -

CAS No. 1326-04-1 6358-30-1 -

Heat Resistance (°C)  160[1][7] 250 - 280 (in DIN 53772

Polyolefins)[2][8][3][4]

Table 2: Lightfastness and Resistance Properties in PVC

Property Pigment Violet 2 Pigment Violet 23 Test Method
Lightfastness (Blue
4[1] 7-8[8][4] ISO 105-B02
Wool Scale, 1-8)
Migration Resistance 4 (poor in flexible
- DIN 54002
(Grey Scale, 1-5) PVC)[8][4]
Acid Resistance (Grey
3[1] 5[3] DIN EN ISO 787-4
Scale, 1-5)
Alkali Resistance
3[1] 5[3] DIN EN ISO 787-8
(Grey Scale, 1-5)
Table 3: Performance in Polyolefins (PE, PP)
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Property Pigment Violet 2 Pigment Violet 23 Test Method
Recommended for PE  Yes Yes[2][5]
Recommended for PP Yes[1] Yes[2][5]
Heat Stability in
~160 280[2] DIN 53772
PE/PP (°C)
Lightfastness in
PE/PP (Blue Wool - 7[8] ISO 105-B02

Scale)

Can cause warpage

Warpage in HDPE )
and deformation[4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for accurate and reproducible
performance evaluation. The following are outlines of standard testing protocols.

Heat Stability Test (Based on DIN 53772)

This test evaluates the resistance of the pigment to thermal degradation during polymer

processing.

o Preparation of Test Specimen: A mixture of the polymer (e.g., PVC, PE, or PP) and the
pigment at a specified concentration (e.g., 0.1% for full shade) is prepared.

e Processing: The mixture is processed through an injection molding machine or a two-roll mill

at a series of increasing temperatures.

o Evaluation: The color of the processed polymer at each temperature is compared to a
standard. The heat stability is the highest temperature at which no significant color change is

observed.

Lightfastness Test (Based on ISO 105-B02)
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This method assesses the resistance of the pigmented polymer to fading when exposed to
light.

e Specimen Preparation: A flat specimen of the pigmented polymer is prepared.

o Exposure: The specimen is exposed to a xenon arc lamp, which simulates natural sunlight,
for a specified duration. A portion of the specimen is masked to serve as an unexposed
reference.

o Evaluation: The color difference between the exposed and unexposed areas is evaluated
against the Blue Wool Scale, where 8 indicates excellent lightfastness and 1 indicates very
poor lightfastness.

Migration Resistance Test (Based on DIN 54002)

This test determines the tendency of a pigment to migrate from a colored polymer into a
material in contact with it.

o Sample Preparation: A sample of the pigmented flexible PVC is brought into contact with a
white, unpigmented PVC sheet.

o Test Conditions: The composite sample is subjected to a specified pressure and temperature
for a defined period.

o Assessment: The degree of staining on the white PVC sheet is assessed using a 5-step grey
scale, where 5 represents no migration and 1 represents severe migration.

Mandatory Visualizations
Chemical Structure Comparison
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Chemical Class Comparison

General Structure General Structure

Pigment Violet 2
(Rhodamine Lake)

Pigment Violet 23
(Dioxazine)

Xanthene Ring System Lake Formation with Metal Salt Carbazole Groups

Click to download full resolution via product page

Caption: General chemical structures of Pigment Violet 2 and 23.

Experimental Workflow for Pigment Performance
Evaluation
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Pigment Performance Evaluation Workflow

Start: Select Pigment and Polymer

Material Preparation:
- Dry polymer resin
- Weigh pigment and polymer

;

Compounding:
- Mix pigment and polymer
(e.g., two-roll mill, extruder)

:

Specimen Preparation:
- Injection molding
- Compression molding

Performance Testing

Contact with PVC

Thermal Stress Light Exposure

Heat Stability Lightfastness Migration Resistance
(DIN 53772) (ISO 105-B02) (DIN 54002)

Data Analysis and Comparison

End: Performance Report

Click to download full resolution via product page

Caption: General workflow for evaluating pigment performance in polymers.
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Logical Relationship: Pigment Selection Guide

Caption: Decision logic for selecting between PV2 and PV23.

Conclusion

The selection between Pigment Violet 2 and Pigment Violet 23 is highly dependent on the
specific requirements of the polymer system and the end-use application.

o Pigment Violet 2 offers a bright, reddish-violet shade and can be a cost-effective option for
applications with lower heat and light stability requirements.

o Pigment Violet 23 provides significantly higher heat stability and lightfastness, making it
suitable for a wider range of demanding applications in various polymers. However, its
potential to cause warpage in crystalline polymers like HDPE and its poor migration
resistance in flexible PVC should be carefully considered.

This guide provides a foundational benchmark for these two pigments. It is recommended to
conduct specific testing based on the outlined experimental protocols to ensure the chosen
pigment meets the precise performance criteria of your application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Polymer Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#benchmarking-pigment-violet-2-
performance-in-different-polymer-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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